Cas no 336101-01-0 (Ethanone,1-[4-(1-hydroxyethyl)-2-cyclopenten-1-yl]-)

Ethanone,1-[4-(1-hydroxyethyl)-2-cyclopenten-1-yl]- structure
336101-01-0 structure
Product name:Ethanone,1-[4-(1-hydroxyethyl)-2-cyclopenten-1-yl]-
CAS No:336101-01-0
MF:C9H14O2
MW:154.206263065338
CID:301925
PubChem ID:10487082

Ethanone,1-[4-(1-hydroxyethyl)-2-cyclopenten-1-yl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-[4-(1-hydroxyethyl)-2-cyclopenten-1-yl]-
    • Ethanone, 1-[4-(1-hydroxyethyl)-2-cyclopenten-1-yl]- (9CI)
    • 336101-01-0
    • Inchi: InChI=1S/C9H14O2/c1-6(10)8-3-4-9(5-8)7(2)11/h3-4,6,8-10H,5H2,1-2H3
    • InChI Key: YOUAEBBNHHGPFO-UHFFFAOYSA-N
    • SMILES: CC(C1C=CC(C(=O)C)C1)O

Computed Properties

  • Exact Mass: 154.09900
  • Monoisotopic Mass: 154.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3Ų
  • XLogP3: 0.7

Experimental Properties

  • PSA: 37.30000
  • LogP: 1.14850

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